Cas no 13892-46-1 (1H-Pyrazole-4-carboxylic acid, 3-methyl-1,5-diphenyl-, methyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 3-methyl-1,5-diphenyl-, methyl ester
• CAS No: 13892-46-1
• MF: C₁₈H₁₆N₂O₂
• MW: 292.331844329834
• CID: 1256684
• Update Time: 2024-08-03

1H-Pyrazole-4-carboxylic acid, 3-methyl-1,5-diphenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 3-methyl-1,5-diphenyl-, methyl ester

• Inchi： 1S/C18H16N2O2/c1-13-16(18(21)22-2)17(14-9-5-3-6-10-14)20(19-13)15-11-7-4-8-12-15/h3-12H,1-2H3
• InChI Key： JWUZAVIDWMIAJR-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C2=CC=CC=C2)=C(C(OC)=O)C(C)=N1

Computed Properties

• Exact Mass: 292.12128

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Melting Point: 130 °C
• Boiling Point: 446.8±33.0 °C(Predicted)
• PSA: 44.12
• pka: -2.18±0.10(Predicted)